Cas no 39891-71-9 (Methyl indoline-3-carboxylate)
Methyl indoline-3-carboxylate structure
Product Name:Methyl indoline-3-carboxylate
CAS No:39891-71-9
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD08059272
CID:1029692
PubChem ID:45073772
Update Time:2025-04-20
Methyl indoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl indoline-3-carboxylate
- 2,3-DIHYDRO-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
- 6-Bromobenzo[d]thiazole-2-carboxamide
- methyl 2,3-dihydro-1H-indole-3-carboxylate
- EN300-69591
- STL220643
- DTXSID70662836
- AKOS006280723
- SB37026
- MFCD08059272
- DB-069888
- AS-44987
- methylindoline-3-carboxylate
- AB9733
- F2196-0114
- SCHEMBL6629846
- SY191330
- 39891-71-9
- CS-0139705
-
- MDL： MFCD08059272
- Inchi： 1S/C10H11NO2/c1-13-10(12)8-6-11-9-5-3-2-4-7(8)9/h2-5,8,11H,6H2,1H3
- InChI Key： QLMBVRCJGIGWBV-UHFFFAOYSA-N
- SMILES： O(C)C(C1C2C=CC=CC=2NC1)=O
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 149 °C
- Boiling Point: 331.7±15.0 °C at 760 mmHg
- Flash Point: 154.4±20.4 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl indoline-3-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl indoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147029-5g |
2,3-Dihydro-1H-indole-3-carboxylic acid methyl ester |
39891-71-9 | 95% | 5g |
$1017 | 2021-08-05 | |
| Alichem | A199009138-5g |
Methyl indoline-3-carboxylate |
39891-71-9 | 95% | 5g |
$1131.52 | 2023-09-02 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0166-1g |
2,3-Dihydro-1H-indole-3-carboxylic acid methyl ester |
39891-71-9 | 97% | 1g |
1526.48CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0166-5g |
2,3-Dihydro-1H-indole-3-carboxylic acid methyl ester |
39891-71-9 | 97% | 5g |
4494.62CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 48R0166-25g |
2,3-Dihydro-1H-indole-3-carboxylic acid methyl ester |
39891-71-9 | 97% | 25g |
15731.19CNY | 2021-05-08 | |
| TRC | M341925-25mg |
methyl 2,3-dihydro-1H-indole-3-carboxylate |
39891-71-9 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341925-50mg |
methyl 2,3-dihydro-1H-indole-3-carboxylate |
39891-71-9 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M341925-250mg |
methyl 2,3-dihydro-1H-indole-3-carboxylate |
39891-71-9 | 250mg |
$ 230.00 | 2022-06-03 | ||
| abcr | AB446651-250 mg |
Methyl indoline-3-carboxylate, 95%; . |
39891-71-9 | 95% | 250mg |
€249.40 | 2023-06-16 | |
| abcr | AB446651-1 g |
Methyl indoline-3-carboxylate, 95%; . |
39891-71-9 | 95% | 1g |
€545.10 | 2023-06-16 |
Methyl indoline-3-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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